5-Bromo-3-methylpyridine-4-boronic acid
Overview
Description
5-Bromo-3-methylpyridine-4-boronic acid (5-BMPBA) is an organic compound that has been widely used in organic synthesis as a reagent for various transformations. It is a versatile reagent that is used for the formation of carbon-carbon bonds, the formation of arylboronates, and the synthesis of a variety of organoboron compounds. 5-BMPBA is also used in a variety of scientific research applications, including the study of biochemical and physiological effects, as well as the development of new drugs and treatments.
Scientific Research Applications
Medicinal Chemistry: Synthesis of A2A Adenosine Receptor Antagonists
In medicinal chemistry, this compound is utilized in the synthesis of analogs of (acetylamino)(dimethylpyrazol)(pyridyl)pyrimidines . These compounds act as A2A adenosine receptor antagonists and are being researched for the treatment of Parkinson’s disease. The boronic acid moiety is crucial in the formation of boronate-amine complexes, which are key intermediates in the synthesis process.
Materials Science: Development of Functional Materials
The boronic acid group in 5-Bromo-3-methylpyridine-4-boronic acid is instrumental in materials science for creating new materials with specific properties. It is used in the preparation of meso-substituted ABCD-type porphyrins through functionalization reactions . These porphyrins have potential applications in photodynamic therapy and as sensors due to their unique photophysical properties.
Environmental Science: Synthesis of Organic Molecules
In environmental science, the compound serves as a reactant for the synthesis of thienylpyridyl garlands via cross-coupling with heteroaryl halides . These garlands can be used to create organic molecules that are less harmful to the environment, contributing to greener chemical processes.
properties
IUPAC Name |
(3-bromo-5-methylpyridin-4-yl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BBrNO2/c1-4-2-9-3-5(8)6(4)7(10)11/h2-3,10-11H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIXOGEQZARNYOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=NC=C1C)Br)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BBrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.84 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-methylpyridine-4-boronic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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